3,5-Dimethyl-1,2-cyclopentanedione

Specification

• Description: 3, 5-Dimethyl-1, 2-cyclopentanedione, also known as fema 3269 or caramel, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3, 5-Dimethyl-1, 2-cyclopentanedione exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 3, 5-dimethyl-1, 2-cyclopentanedione is primarily located in the cytoplasm. 3, 5-Dimethyl-1, 2-cyclopentanedione is a sweet, caramel, and maple tasting compound that can be found in coffee and coffee products. This makes 3, 5-dimethyl-1, 2-cyclopentanedione a potential biomarker for the consumption of this food product.
• CAS No.: 13494-07-0
• Molecular Formula: C7H10O2
• Molecular Weight: 126.15 g/mol
• IUPAC Name: 3,5-dimethylcyclopentane-1,2-dione
• Standard InChI: InChI=1S/C7H10O2/c1-4-3-5(2)7(9)6(4)8/h4-5H,3H2,1-2H3
• Standard InChI Key: MIDXCONKKJTLDX-UHFFFAOYSA-N
• Isomeric SMILES: C[C@@H]1C[C@@H](C(=O)C1=O)C
• SMILES: CC1CC(C(=O)C1=O)C
• Canonical SMILES: CC1CC(C(=O)C1=O)C
• Colorform: AMORPHOUS; DARK BROWN; DARK-BROWN, THICK LIQUID; 1 PART DISSOLVED IN 1000 PARTS WATER YIELDS CLEAR SOLUTION HAVING A DISTINCT YELLOWISH ORANGE COLOR; WHEN DISSOLVED IN WATER & SPREAD ON A THIN LAYER GLASS PLATE, IT APPEARS HOMOGENEOUS, REDDISH BROWN, & TRANSPARENT
• Melting Point: Mp 91-92 °; 91-92°C